Cas no 88358-51-4 (3-Nonanone, 5-mercapto-2-methyl-)

• Product Name: 3-Nonanone, 5-mercapto-2-methyl-
• CAS No: 88358-51-4
• MF: C₁₀H₂₀OS
• MW: 188.330202102661
• CID: 635505
• PubChem ID: 71408760
• Update Time: 2025-04-19

3-Nonanone, 5-mercapto-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Nonanone, 5-mercapto-2-methyl-
• 2-methyl-5-sulfanylnonan-3-one
• DTXSID40828543
• 88358-51-4

• Inchi： 1S/C10H20OS/c1-4-5-6-9(12)7-10(11)8(2)3/h8-9,12H,4-7H2,1-3H3
• InChI Key： FKNBNCCSCFOSBI-UHFFFAOYSA-N
• SMILES： SC(CC(C(C)C)=O)CCCC

Computed Properties

• Exact Mass: 188.12348643g/mol
• Monoisotopic Mass: 188.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.1Ų